Cas no 106972-96-7 (A'-Neo-28-norgammacer-13(18)-en-3-one,17-methyl-, (8a,9b,14b,21b)- (9CI))

• Product Name: A'-Neo-28-norgammacer-13(18)-en-3-one,17-methyl-, (8a,9b,14b,21b)- (9CI)
• CAS No: 106972-96-7
• MF: C₃₀H₄₈O
• MW: 424.701529502869
• CID: 154793
• Update Time: 2024-03-05

A'-Neo-28-norgammacer-13(18)-en-3-one,17-methyl-, (8a,9b,14b,21b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• A'-Neo-28-norgammacer-13(18)-en-3-one,17-methyl-, (8a,9b,14b,21b)- (9CI)
• (8α,14β,17β,21β)-B':A'-Neogammacer-13(18)-en-3-one
• (+)-Boehmerone
• B':A'-Neogammacer-13(18)-en-3-one,(8a,9b,14b,17b,21b)-
• Boehmerone

• Inchi： 1S/C30H48O/c1-19(2)20-9-10-21-22-11-12-24-28(6)15-14-25(31)26(3,4)23(28)13-16-30(24,8)29(22,7)18-17-27(20,21)5/h19-20,23-24H,9-18H2,1-8H3
• InChI Key： XAKUWRNEOJQHNR-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(=C3C(CC2)(C)C2(C(C4(C(CC2)C(C)(C)C(=O)CC4)C)CC3)C)CC1)C)C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 424.371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines